Cas no 61531-76-8 ( )

  structure
  structure
Product Name: 
CAS No:61531-76-8
MF:C8H10N4O2S2
MW:258.320598125458
CID:954631
PubChem ID:268889
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-imino-3-[2-(2-imino-4-oxo-1,3-thiazolidin-3-yl)ethyl]-1,3-thiazolidin-4-one
    • (2z,2'z)-3,3'-ethane-1,2-diylbis(2-imino-1,3-thiazolidin-4-one)
    • 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis(2-imino-
    • AC1Q6F1S
    • AR-1A3677
    • CTK5B3385
    • KST-1A6586
    • NSC109375
    • DS-008782
    • L2AZP13K9I
    • NSC-109375
    • 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis[2-imino-
    • 2-imino-3-[2-(2-imino-4-oxo-thiazolidin-3-yl)ethyl]thiazolidin-4-one
    • UNII-L2AZP13K9I
    • NSC 109375
    • 61531-76-8
    • 3,3'-(1,2-Ethanediyl)bis(2-imino-4-thiazolidinone
    • 4-Thiazolidinone, 3,3-(1,2-ethanediyl)bis[2-imino-
    •  
    • Inchi: 1S/C8H10N4O2S2/c9-7-11(5(13)3-15-7)1-2-12-6(14)4-16-8(12)10/h9-10H,1-4H2
    • InChI Key: UAWVUERZHKTHCV-UHFFFAOYSA-N
    • SMILES: S1CC(N(C1=N)CCN1C(=N)SCC1=O)=O

Computed Properties

  • Exact Mass: 258.0247
  • Monoisotopic Mass: 258.02451792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 88.32
  • LogP: 0.08200
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